Cas no 946299-30-5 (methyl 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzoate)

• Product Name: methyl 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzoate
• CAS No: 946299-30-5
• MF: C₁₉H₁₈N₄O₆
• MW: 398.369424343109
• CID: 6020208
• Update Time: 2025-06-22

methyl 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzoate
• methyl 4-[[2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetyl]amino]benzoate

• Inchi： 1S/C19H18N4O6/c1-22-16-15(13(28-2)8-9-20-16)17(25)23(19(22)27)10-14(24)21-12-6-4-11(5-7-12)18(26)29-3/h4-9H,10H2,1-3H3,(H,21,24)
• InChI Key： FEUGMZDXBYMPBE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2C(=O)N(C)C3=NC=CC(OC)=C3C2=O)=O)C=C1

Additional information on methyl 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamido)benzoate

Methyl 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamido)benzoate

Methyl 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamido)benzoate (CAS No. 946299-30-5) is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds that have garnered considerable attention due to their unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a pyrido[2,3-d]pyrimidine core, which is a fused bicyclic system consisting of a pyridine ring and a pyrimidine ring. This core is further substituted with several functional groups that enhance its chemical and biological properties. Specifically, the compound features a methoxy group at position 5 of the pyrido[2,3-d]pyrimidine ring and a methyl group at position 1. These substituents play a crucial role in modulating the electronic properties of the molecule and influencing its interactions with biological targets.

One of the most notable aspects of this compound is its acetamido group attached to the benzoate moiety. This functional group is known to impart versatility in terms of bioavailability and target specificity. Recent studies have demonstrated that such substitutions can significantly enhance the pharmacokinetic properties of the molecule, making it a promising candidate for drug development.

From a synthetic perspective, the preparation of methyl 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamido)benzoate involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the pyrido[2,3-d]pyrimidine core through condensation reactions involving appropriate starting materials such as aldehydes and ketones.

Once synthesized, this compound has been subjected to extensive biological evaluations to assess its potential as a therapeutic agent. Recent research has highlighted its ability to inhibit key enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases that are implicated in cancer progression and inflammation.

In addition to its enzymatic activity, methyl 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamido)benzoate has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can reduce inflammation by modulating pro-inflammatory cytokines and inhibiting nuclear factor-kappa B (NF-kB) signaling pathways.

The pharmacokinetic profile of this compound has also been evaluated in animal models. Results indicate that it exhibits favorable absorption characteristics and moderate bioavailability when administered orally. Furthermore, preliminary toxicological studies suggest that it has a relatively low toxicity profile at therapeutic doses.

Given its unique combination of structural features and biological activities methyl 4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[ [ ]pyrimidin- [ ]yl} acetamido) benzoate holds great promise for further development into a clinically relevant therapeutic agent.